![molecular formula C8H8N4O B1601121 7-Methoxybenzo[e][1,2,4]triazin-3-amine CAS No. 27238-40-0](/img/structure/B1601121.png)
7-Methoxybenzo[e][1,2,4]triazin-3-amine
Overview
Description
“7-Methoxybenzo[e][1,2,4]triazin-3-amine” is a chemical compound with the molecular formula C8H8N4O and a molecular weight of 176.18 g/mol . It is a derivative of the 1,2,4-triazine class of compounds .
Molecular Structure Analysis
The molecular structure of “7-Methoxybenzo[e][1,2,4]triazin-3-amine” consists of a 1,2,4-triazine ring with a methoxy group at the 7-position and an amine group at the 3-position .
Scientific Research Applications
Anti-protozoal Activity
7-Methoxybenzo[e][1,2,4]triazin-3-amine: has shown promise in combating protozoal infections. By inhibiting protozoal DNA synthesis, it could be used to treat diseases like malaria, which is caused by protozoan parasites.
Each of these applications leverages the unique chemical structure and reactivity of 7-Methoxybenzo[e][1,2,4]triazin-3-amine to address different biological targets and pathways. The ongoing research in these areas highlights the versatility of this compound and its potential to contribute significantly to various fields of medicine and biology .
properties
IUPAC Name |
7-methoxy-1,2,4-benzotriazin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4O/c1-13-5-2-3-6-7(4-5)11-12-8(9)10-6/h2-4H,1H3,(H2,9,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAKVLBOGYKAJEH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(N=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00511085 |
Source
|
| Record name | 7-Methoxy-1,2,4-benzotriazin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00511085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
27238-40-0 |
Source
|
| Record name | 7-Methoxy-1,2,4-benzotriazin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00511085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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